Cas no 139297-50-0 (ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate)
139297-50-0 structure
Product Name:ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
CAS No:139297-50-0
MF:C8H12N2O3
MW:184.192481994629
CID:1276167
PubChem ID:14987888
Update Time:2025-07-28
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 5-methoxy-1-methyl-, ethyl ester
- Ethyl5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
- DB-207147
- Ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
- ethyl 5-methoxy-1-methylpyrazole-3-carboxylate
- 139297-50-0
- SCHEMBL19635920
- 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
- CS-0337449
- ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate
-
- Inchi: 1S/C8H12N2O3/c1-4-13-8(11)6-5-7(12-3)10(2)9-6/h5H,4H2,1-3H3
- InChI Key: OWMJYDBDDKDJGA-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C(=O)OCC)=NN1C
Computed Properties
- Exact Mass: 184.08486
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 289.6±20.0 ºC (760 Torr),
- Flash Point: 128.9±21.8 ºC,
- Solubility: Slightly soluble (2.6 g/l) (25 º C),
- PSA: 53.35
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189170-5g |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 97% | 5g |
$795 | 2021-08-05 | |
| Chemenu | CM189170-10g |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 97% | 10g |
$1169 | 2021-08-05 | |
| Chemenu | CM189170-1g |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 97% | 1g |
$315 | 2023-02-02 | |
| Chemenu | CM189170-5g |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 97% | 5g |
$842 | 2023-02-02 | |
| TRC | B437898-10mg |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B437898-50mg |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B437898-100mg |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate |
139297-50-0 | 100mg |
$ 160.00 | 2022-06-07 |
ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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